Cas no 1807304-37-5 (Methyl 4-cyano-3,5-dihydroxybenzoate)

• Product Name: Methyl 4-cyano-3,5-dihydroxybenzoate
• CAS No: 1807304-37-5
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 4795539
• Update Time: 2025-11-02

Methyl 4-cyano-3,5-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3,5-dihydroxybenzoate

• Inchi： 1S/C9H7NO4/c1-14-9(13)5-2-7(11)6(4-10)8(12)3-5/h2-3,11-12H,1H3
• InChI Key： IQZNKKKKRFAFEY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C#N)=C(C=1)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.5
• Topological Polar Surface Area: 90.6

Additional information on Methyl 4-cyano-3,5-dihydroxybenzoate

Methyl 4-cyano-3,5-dihydroxybenzoate (CAS No. 1807304-37-5): A Versatile Chemical Intermediate for Modern Applications

In the evolving landscape of specialty chemicals, Methyl 4-cyano-3,5-dihydroxybenzoate (CAS No. 1807304-37-5) has emerged as a compound of significant interest across multiple industries. This cyano-substituted benzoate derivative combines unique structural features that make it valuable for pharmaceutical research, material science, and organic synthesis. With the molecular formula C9H7NO4, this white to off-white crystalline powder demonstrates remarkable stability under standard conditions, making it suitable for various experimental and industrial processes.

The growing demand for functionalized benzoate esters in drug discovery has positioned Methyl 4-cyano-3,5-dihydroxybenzoate as a potential building block for novel therapeutic agents. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial compounds, particularly relevant in the post-pandemic era where researchers seek new molecular scaffolds for antiviral development. The compound's cyano group and hydroxyl functionalities offer multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored biological activities.

From a synthetic chemistry perspective, Methyl 4-cyano-3,5-dihydroxybenzoate serves as an excellent intermediate for constructing complex molecular architectures. Its electron-withdrawing cyano group influences the reactivity of adjacent hydroxyl groups, allowing selective functionalization that organic chemists highly value. The compound's melting point range of 178-182°C and solubility profile (soluble in polar organic solvents like DMSO and methanol) make it practical for various reaction conditions. These properties answer frequent search queries from synthetic chemists about "high-melting-point benzoate derivatives" and "water-soluble cyano compounds."

Material science applications of Methyl 4-cyano-3,5-dihydroxybenzoate are gaining attention in polymer modification and coordination chemistry. The compound's ability to act as a multidentate ligand makes it valuable for creating metal-organic frameworks (MOFs), a hot topic in materials research. Recent patent literature reveals its incorporation into photoactive materials and organic semiconductors, addressing the growing market demand for sustainable electronic components. This aligns with current trends in green chemistry and the search for "environmentally friendly chemical intermediates."

Analytical characterization of Methyl 4-cyano-3,5-dihydroxybenzoate typically involves HPLC (showing ≥98% purity), mass spectrometry (m/z 193.04 [M-H]-), and comprehensive NMR analysis. The 1H NMR spectrum in DMSO-d6 displays characteristic signals at δ 10.80 (s, 2H, OH), 7.85 (s, 2H, aromatic), and 3.85 (s, 3H, OCH3). These spectral features help researchers quickly identify the compound and verify its purity—a common concern reflected in search queries about "authenticating benzoate derivatives" and "interpreting CN-substituted aromatic NMR."

The safety profile of Methyl 4-cyano-3,5-dihydroxybenzoate makes it attractive for industrial applications. While standard laboratory precautions are recommended (use of gloves and eye protection), the compound doesn't exhibit extreme toxicity or environmental persistence. This moderate safety profile, combined with its synthetic utility, explains its increasing presence in commercial catalogs and its appearance in searches for "safe-to-handle specialty chemicals" and "low-risk pharmaceutical intermediates."

Market analysts note steady growth in the cyano benzoate derivatives sector, with Methyl 4-cyano-3,5-dihydroxybenzoate benefiting from expanded applications in agrochemicals and dye chemistry. The compound's cost-effectiveness compared to similar multifunctional intermediates contributes to its adoption. Current pricing trends show stability in the $120-$150 per gram range for research quantities, with bulk pricing available for industrial users—information frequently sought in searches like "price trends for dihydroxybenzoates" and "bulk CN-aromatic suppliers."

Future research directions for Methyl 4-cyano-3,5-dihydroxybenzoate include exploring its potential in asymmetric catalysis and as a precursor for fluorescent tags. The compound's structural features suggest possible applications in developing new bioimaging probes and molecular sensors, areas experiencing rapid growth in medical diagnostics and environmental monitoring. These potential uses address trending search terms such as "small molecule fluorophores" and "chemical sensors for biomedical applications."

For researchers handling Methyl 4-cyano-3,5-dihydroxybenzoate, proper storage recommendations include keeping the material in a cool, dry place (2-8°C) under inert atmosphere to preserve its stability. The compound shows excellent shelf life when protected from moisture and strong light, factors important to both academic and industrial users searching for "long-storage specialty chemicals" and "stable aromatic esters."